![molecular formula C18H19N3O4 B4141285 N-methyl-2-(4-morpholinyl)-5-nitro-N-phenylbenzamide](/img/structure/B4141285.png)
N-methyl-2-(4-morpholinyl)-5-nitro-N-phenylbenzamide
Overview
Description
N-methyl-2-(4-morpholinyl)-5-nitro-N-phenylbenzamide, also known as MNPA, is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. MNPA has been shown to exhibit promising pharmacological properties, making it a potential candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-methyl-2-(4-morpholinyl)-5-nitro-N-phenylbenzamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of specific enzymes. For example, this compound has been shown to inhibit the activity of carbonic anhydrases, which play a critical role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to exhibit potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases. This compound has also been shown to possess anti-cancer properties, making it a potential candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
N-methyl-2-(4-morpholinyl)-5-nitro-N-phenylbenzamide has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits potent inhibitory activity against various enzymes. However, this compound also has some limitations. For example, it has limited solubility in water, which can make it challenging to work with in some experiments.
Future Directions
There are several potential future directions for research on N-methyl-2-(4-morpholinyl)-5-nitro-N-phenylbenzamide. One possible direction is the development of this compound-based drugs for the treatment of inflammatory diseases. Another potential direction is the development of this compound-based drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicinal chemistry.
Scientific Research Applications
N-methyl-2-(4-morpholinyl)-5-nitro-N-phenylbenzamide has been the subject of several scientific studies due to its potential applications in medicinal chemistry. It has been shown to exhibit potent inhibitory activity against various enzymes, including cholinesterases and carbonic anhydrases. This compound has also been shown to possess anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
N-methyl-2-morpholin-4-yl-5-nitro-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c1-19(14-5-3-2-4-6-14)18(22)16-13-15(21(23)24)7-8-17(16)20-9-11-25-12-10-20/h2-8,13H,9-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTKFFZUFZXBNHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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